Cas no 53398-83-7 (trans-2-Hexenyl butyrate)
trans-2-Hexenyl butyrate structure
Product Name:trans-2-Hexenyl butyrate
CAS No:53398-83-7
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00036546
CID:370388
PubChem ID:87564019
Update Time:2025-04-19
trans-2-Hexenyl butyrate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,(2E)-2-hexen-1-yl ester
- trans-2-Hexenyl Butyrate
- Butyric Acid trans-2-Hexenyl Ester
- trans-2-Hexenyl butyrate
-
- MDL： MFCD00036546
- Inchi： 1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+
- InChI Key： PCGACKLJNBBQGM-VOTSOKGWSA-N
- SMILES： CCC/C=C/COC(CCC)=O
Computed Properties
- Exact Mass: 170.13100
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 12
- Tautomer Count: Not determined
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.885 g/mL at 25 °C(lit.)
- Boiling Point: 190 °C(lit.)
- Flash Point: Degrees Fahrenheit:185°F
Degrees Celsius:85°C - Refractive Index: n20/D 1.4325(lit.)
- PSA: 26.30000
- LogP: 2.68600
- FEMA: 3926 | TRANS-2-HEXENYL BUTYRATE
- Solubility: Not determined
trans-2-Hexenyl butyrate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- WGK Germany：2
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26-S36
- Risk Phrases：R36/37/38
trans-2-Hexenyl butyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H294789-1g |
trans-2-Hexenyl butyrate |
53398-83-7 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | H294789-5g |
trans-2-Hexenyl butyrate |
53398-83-7 | 5g |
$75.00 | 2023-05-18 | ||
| TRC | H294789-10g |
trans-2-Hexenyl butyrate |
53398-83-7 | 10g |
$87.00 | 2023-05-18 | ||
| Chemenu | CM344200-25g |
Trans-2-hexenyl butyrate |
53398-83-7 | 95%+ | 25g |
$86 | 2023-02-02 | |
| Chemenu | CM344200-100g |
Trans-2-hexenyl butyrate |
53398-83-7 | 95%+ | 100g |
$258 | 2023-02-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1075-25ML |
trans-2-Hexenyl Butyrate |
53398-83-7 | >93.0%(GC) | 25ml |
¥390.00 | 2024-04-16 | |
| abcr | AB138933-25 ml |
n-Butyric acid trans-2-hexen-1-yl ester, 93%; . |
53398-83-7 | 93% | 25 ml |
€115.90 | 2023-09-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H868836-5ml |
trans-2-Hexenyl Butyrate |
53398-83-7 | 93% | 5ml |
200.70 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W392618-SAMPLE-K |
trans-2-Hexenyl butyrate |
53398-83-7 | ≥96%, stabilized, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W392618-100G-K |
trans-2-Hexenyl butyrate |
53398-83-7 | ≥96%, stabilized, FG | 100G |
1544.37 | 2021-05-17 |
trans-2-Hexenyl butyrate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
53398-83-7 (trans-2-Hexenyl butyrate) Related Products
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